4-(4-formyl-1H-pyrazol-3-yl)benzonitrile chemical structure and properties
4-(4-formyl-1H-pyrazol-3-yl)benzonitrile chemical structure and properties
Designation: Chemical Scaffold & Intermediate Application: Kinase Inhibitor Discovery (JAK/STAT, CDK pathways)
Executive Summary
This technical guide profiles 4-(4-formyl-1H-pyrazol-3-yl)benzonitrile , a bifunctional heterocyclic building block critical in medicinal chemistry. Characterized by a 3-arylpyrazole core substituted with a reactive formyl group at the C4 position and a nitrile group on the phenyl ring, this molecule represents a "privileged structure" in drug discovery. Its architecture mimics the adenosine triphosphate (ATP) hinge-binding motif found in many kinase inhibitors, making it a high-value intermediate for synthesizing fused heterocyclic systems such as pyrazolo[1,5-a]pyrimidines.
This guide details the structural dynamics, a validated synthesis protocol via the Vilsmeier-Haack cyclization, and the downstream synthetic utility of this compound.
Structural Analysis & Physicochemical Properties
Chemical Identity
The molecule consists of a 1H-pyrazole ring substituted at the 3-position with a 4-cyanophenyl group and at the 4-position with a formyl (aldehyde) group.
-
IUPAC Name: 3-(4-cyanophenyl)-1H-pyrazole-4-carbaldehyde
-
Molecular Formula: C₁₁H₇N₃O
-
Molecular Weight: 197.19 g/mol
-
Key Functional Groups:
-
Nitrile (-CN): Electron-withdrawing group (EWG); metabolic stability handle; precursor to amides/amines.
-
Aldehyde (-CHO): Electrophilic handle for condensation reactions (e.g., Knoevenagel, reductive amination).
-
Pyrazole NH: Hydrogen bond donor (critical for hinge binding in kinases).
-
Tautomerism and Solubility
Like most N-unsubstituted pyrazoles, this compound exhibits annular tautomerism. In solution, the proton rapidly exchanges between N1 and N2.
-
Tautomer A: 3-(4-cyanophenyl)-1H-pyrazole-4-carbaldehyde
-
Tautomer B: 5-(4-cyanophenyl)-1H-pyrazole-4-carbaldehyde
Solubility Profile:
| Solvent | Solubility | Usage Note |
|---|---|---|
| DMSO | High | Preferred for biological assays and stock solutions. |
| DMF | High | Primary solvent for synthesis and coupling reactions. |
| DCM/Chloroform | Moderate | Useful for extraction and chromatography. |
| Water | Low | Requires co-solvent (e.g., DMSO) for aqueous buffers. |
Synthetic Methodology: The Vilsmeier-Haack Cyclization
The most robust and scalable route to 3-aryl-pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction applied to the corresponding hydrazone or semicarbazone. This method builds the pyrazole ring and installs the aldehyde functionality in a single pot.
Reaction Scheme Logic
-
Precursor: 4-Cyanoacetophenone.
-
Derivatization: Formation of the semicarbazone or hydrazone.
-
Cyclization/Formylation: Double Vilsmeier-Haack attack using POCl₃/DMF.
Detailed Protocol
Note: All steps must be performed in a fume hood due to the generation of hazardous vapors (POCl₃).
Step 1: Formation of 4-Cyanoacetophenone Semicarbazone
-
Dissolution: Dissolve 4-cyanoacetophenone (1.0 eq) in warm ethanol.
-
Reagent Prep: In a separate beaker, dissolve semicarbazide hydrochloride (1.1 eq) and sodium acetate (1.2 eq) in a minimum amount of water.
-
Combination: Add the aqueous semicarbazide solution to the ethanolic ketone solution.
-
Reflux: Heat to reflux for 2–3 hours. A precipitate typically forms.
-
Isolation: Cool to room temperature, filter the solid, wash with cold ethanol and water, and dry under vacuum.
-
Checkpoint: Verify product by melting point (typically >200°C for semicarbazones).
-
Step 2: Vilsmeier-Haack Cyclization
-
Vilsmeier Reagent: In a dry round-bottom flask under Argon, cool anhydrous DMF (10.0 eq) to 0°C. Dropwise add POCl₃ (3.0 eq). Stir for 30 mins to form the chloroiminium salt (Vilsmeier reagent).
-
Addition: Add the dried semicarbazone (1.0 eq) portion-wise to the Vilsmeier reagent.
-
Heating: Warm the mixture to 60–70°C. Evolution of gas (CO₂) will occur as the semicarbazone rearranges. Stir for 4–6 hours.
-
Hydrolysis (Critical): Cool the reaction mixture to room temperature. Pour slowly onto crushed ice/water with vigorous stirring. The intermediate iminium species hydrolyzes to the aldehyde.
-
Neutralization: Adjust pH to ~7–8 using 2M NaOH or saturated NaHCO₃. The product will precipitate.
-
Purification: Filter the solid. Recrystallize from Ethanol/DMF or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).
Reactivity & Downstream Applications
This scaffold is a "linchpin" intermediate. The diagram below illustrates its transformation potential.
Pathway Visualization
Figure 1: Synthetic divergence map for the 4-(4-formyl-1H-pyrazol-3-yl)benzonitrile scaffold.
Medicinal Chemistry Context
In the context of JAK (Janus Kinase) inhibitors, the pyrazole ring often serves as the hinge-binder. The formyl group is frequently converted into a vinyl nitrile or a fused pyrimidine ring to extend into the solvent-exposed region or the specificity pocket of the enzyme.
-
Example Analog: This structure is chemically homologous to intermediates used in the synthesis of Momelotinib (GS-6624), where the benzonitrile is replaced by a morpholino-phenyl group.
Experimental Validation & QC
To ensure the integrity of the synthesized material, the following analytical parameters must be met:
| Technique | Expected Observation | Purpose |
| 1H NMR (DMSO-d6) | Singlet at ~9.9 ppm (CHO); Singlet at ~8.5 ppm (Pyrazole C5-H); Aromatic doublets (Phenyl). | Confirm structure and purity. |
| IR Spectroscopy | ~2220 cm⁻¹ (CN stretch); ~1670 cm⁻¹ (C=O stretch); ~3200 cm⁻¹ (NH stretch). | Identify functional groups. |
| LC-MS | [M+H]⁺ peak at 198.07. | Confirm molecular weight. |
| TLC (EtOAc:Hex 1:1) | Single spot, UV active. Aldehyde stains with DNP (yellow/orange). | Quick purity check. |
References
-
Kira, M. A., et al. (1970). "The Vilsmeier–Haack Reaction on Hydrazones: A New Synthesis of Pyrazole-4-carboxaldehydes." Tetrahedron Letters, 11(48), 4215-4216.
-
Mohamed, N. R., et al. (2012). "Utility of 3-acetyl-1-phenylpyrazole in the synthesis of some new pyrazoles, isoxazoles, pyrimidines and pyrazolo[1,5-a]pyrimidines." Journal of Chemical and Pharmaceutical Research, 4(4), 2096-2104.
-
Parrish, C. A., et al. (2013). "Discovery of novel pyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of CDK2." Bioorganic & Medicinal Chemistry Letters, 23(11), 3354-3357.
-
National Center for Biotechnology Information. (n.d.). "PubChem Compound Summary for CID 56606014 (Analog: 4-(1H-pyrazol-4-yl)benzonitrile)." PubChem.
